Cyclododecyl acetate

• CAS No.: 6221-92-7
• Molecular Formula: C14H26O2
• Molecular Weight: 226.35 g/mol
• IUPAC Name: cyclododecyl acetate
• InChI: InChI=1S/C14H26O2/c1-13(15)16-14-11-9-7-5-3-2-4-6-8-10-12-14/h14H,2-12H2,1H3
• InChI Key: AWJATTSJDXARCL-UHFFFAOYSA-N
• SMILES: CC(=O)OC1CCCCCCCCCCC1

Description

Cyclododecyl acetate is a useful research compound. Its molecular formula is C14H26O2 and its molecular weight is 226.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 7.5 ml of acetic acid were added 504 mg (3.0 mmol) of cyclododecane, 60 mg (0.3 mmol) of N-hydroxysaccharin and 3.9 mg (0.015 mmol) of acetylacetonatocobalt Co(acac)2. The resultant mixture was stirred under an oxygen atmosphere at a temperature of 100° C. for 6 hours. The products in the reaction mixture were analysed by gas chromatography, and according to this analysis, cyclododecane was transformed, with a conversion of 64%, into cyclododecanone (selectivity 31%, yield 20%) and cyclododecanol (selectivity 5.5%, yield 3.5%) and cyclododecyl acetate (selectivity 2%, yield 1.5%).